5-amino-1-benzyl-N-(4-isopropylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-benzyl-N-(4-propan-2-ylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H21N5O/c1-13(2)15-8-10-16(11-9-15)21-19(25)17-18(20)24(23-22-17)12-14-6-4-3-5-7-14/h3-11,13H,12,20H2,1-2H3,(H,21,25)
• InChI Key: SXKWSCCFZHLUAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3)N
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

5-amino-1-benzyl-N-(4-isopropylphenyl)-1H-1,2,3-triazole-4-carboxamide (abbreviated as 5-ABITC) is a heterocyclic compound that has been studied for its various applications in scientific research. It has been used as a ligand in coordination chemistry, as a precursor for the synthesis of biologically active compounds, and for its potential application in drug design.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have been dedicated to the synthesis and structural elucidation of triazole compounds, including those similar to 5-amino-1-benzyl-N-(4-isopropylphenyl)-1H-1,2,3-triazole-4-carboxamide. For instance, Ferrini et al. (2015) developed a ruthenium-catalyzed cycloaddition protocol for preparing protected versions of triazole amino acids, aiming to facilitate the synthesis of peptidomimetics or biologically active compounds based on the triazole scaffold. This method addresses the challenges posed by the Dimroth rearrangement, showcasing the versatility of triazoles in organic synthesis (Ferrini et al., 2015).

Bioactive Applications

The bioactive potentials of triazole derivatives have been explored in various contexts. Hebishy et al. (2020) reported on the antiavian influenza virus activity of novel benzamide-based 5-aminopyrazoles and their fused heterocycles. The study identified several compounds with significant antiviral activities, highlighting the potential of triazole-based structures in antiviral drug development (Hebishy et al., 2020). Another example is the work by Bektaş et al. (2007), who synthesized new 1,2,4-triazole derivatives with antimicrobial activities, further demonstrating the utility of triazole compounds in creating effective antimicrobial agents (Bektaş et al., 2007).

Anticancer Research

The search for novel anticancer agents has also led to the investigation of triazole derivatives. Butler et al. (2013) synthesized a series of N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, demonstrating cytotoxic effects against the MCF-7 breast cancer cell line. The study illustrates the potential of incorporating triazole structures into anticancer drug design, with some compounds showing superior activity compared to established drugs like cisplatin (Butler et al., 2013).